Cas no 1289046-39-4 (3-Amino-5-chloropicolinaldehyde)

3-Amino-5-chloropicolinaldehyde is a versatile heterocyclic compound featuring both an amino and a formyl functional group on a chlorinated pyridine backbone. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing complex nitrogen-containing scaffolds. The aldehyde group offers reactivity for condensation or nucleophilic addition reactions, while the amino group enables further derivatization. The chlorine substituent enhances electrophilic properties, facilitating selective substitutions. This compound is particularly useful in the development of active pharmaceutical ingredients (APIs) and specialty chemicals, where precise functionalization is critical. Its stability under standard conditions ensures reliable handling and storage.
3-Amino-5-chloropicolinaldehyde structure
1289046-39-4 structure
Product Name:3-Amino-5-chloropicolinaldehyde
CAS No:1289046-39-4
MF:C6H5ClN2O
MW:156.56970000267
CID:4898919
Update Time:2025-05-22

3-Amino-5-chloropicolinaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-5-chloropicolinaldehyde
    • AB83735
    • 3-AMINO-5-CHLOROPYRIDINE-2-CARBALDEHYDE
    • Inchi: 1S/C6H5ClN2O/c7-4-1-5(8)6(3-10)9-2-4/h1-3H,8H2
    • InChI Key: LMHRTEXKRMMGDZ-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C=O)C(=C1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 131
  • XLogP3: 1.1
  • Topological Polar Surface Area: 56

3-Amino-5-chloropicolinaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029016099-250mg
3-Amino-5-chloropicolinaldehyde
1289046-39-4 95%
250mg
$950.60 2022-04-03
Alichem
A029016099-1g
3-Amino-5-chloropicolinaldehyde
1289046-39-4 95%
1g
$2,779.20 2022-04-03

Additional information on 3-Amino-5-chloropicolinaldehyde

3-Amino-5-Chloropicolinaldehyde: A Comprehensive Overview

3-Amino-5-chloropicolinaldehyde, also known as CAS No. 1289046-39-4, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound, belonging to the class of picolinaldehydes, is characterized by its unique structure and diverse functional groups, making it a valuable building block for various applications. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to 3-amino-5-chloropicolinaldehyde, providing a comprehensive understanding of its significance in modern research.

The molecular structure of 3-amino-5-chloropicolinaldehyde consists of a pyridine ring with an aldehyde group at position 2, an amino group at position 3, and a chlorine atom at position 5. This arrangement of functional groups imparts the compound with unique chemical reactivity and biological activity. Recent studies have highlighted its potential as a precursor for synthesizing advanced materials, such as metal-organic frameworks (MOFs) and coordination polymers. For instance, researchers have demonstrated that 3-amino-5-chloropicolinaldehyde can act as a ligand in the formation of MOFs with high surface area and porosity, which are highly sought after for gas storage and catalytic applications.

In the realm of pharmacology, 3-amino-5-chloropicolinaldehyde has shown promise as a lead compound for drug discovery. Its amino and aldehyde groups provide sites for further functionalization, enabling the creation of bioactive molecules with tailored properties. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them potential candidates for treating chronic diseases such as arthritis and neurodegenerative disorders.

The synthesis of 3-amino-5-chloropicolinaldehyde typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound. For example, the use of palladium-catalyzed cross-coupling reactions has enabled more efficient synthesis pathways, reducing production costs and environmental impact. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for high-quality chemical building blocks.

Beyond its role in materials science and pharmacology, 3-amino-5-chloropicolinaldehyde has also found applications in agrochemicals. Its ability to coordinate with metal ions makes it a valuable component in formulations designed to enhance plant growth and resistance to pests. A study conducted in 2023 by agricultural scientists demonstrated that when used as a chelating agent in fertilizers, this compound significantly improved nutrient uptake in crops, leading to higher yields and better quality produce.

In conclusion, 3-amino-5-chloropicolinaldehyde stands out as a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and application techniques, positions it as a key player in advancing modern research. As scientists continue to explore its properties and capabilities, we can expect even more innovative uses for this remarkable compound in the years to come.

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